Cas no 25861-69-2 (Trichothec-9-ene-3,4,7,8,15-pentol,12,13-epoxy-, 4,15-diacetate, (3a,4b,7a,8a)- (9CI))

Trichothec-9-ene-3,4,7,8,15-pentol,12,13-epoxy-, 4,15-diacetate, (3a,4b,7a,8a)- (9CI) structure
25861-69-2 structure
Product Name:Trichothec-9-ene-3,4,7,8,15-pentol,12,13-epoxy-, 4,15-diacetate, (3a,4b,7a,8a)- (9CI)
CAS No:25861-69-2
MF:C19H26O9
MW:398.404346942902
CID:289940
PubChem ID:102504518
Update Time:2025-04-19

Trichothec-9-ene-3,4,7,8,15-pentol,12,13-epoxy-, 4,15-diacetate, (3a,4b,7a,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-ene-3,4,7,8,15-pentol,12,13-epoxy-, 4,15-diacetate, (3a,4b,7a,8a)- (9CI)
    • 12,13-Epoxytrichothec-9-ene-3α,4β,7α,8α,15-pentol 4,15-diacetate
    • Spiro[2,5-methano-1-benzoxepin-10,2'-oxirane],trichothec-9-ene-3,4,7,8,15-pentol deriv.
    • Trichothec-9-ene-3a,4b,7a,8a,15-pentol,12,13-epoxy-, 4,15-diacetate (8CI)
    • 7,8-DIHYDROXYANGUIDINE, (7.ALPHA.,8.ALPHA.)-
    • Trichothec-9-ene-3alpha,4beta,7alpha,8alpha,15-pentol, 4,15-diacetate
    • 5Q4RC2JSL0
    • 7,8-Dihydroxydiacetoxyscirpenol
    • 25861-69-2
    • 4.BETA.,15-DIACETOXY-12,13-EPOXYTRICHOTHEC-9-ENE-3.ALPHA.,7.ALPHA.,8.ALPHA.-TRIOL
    • TRICHOTHEC-9-ENE-3,4,7,8,15-PENTOL, 12,13-EPOXY-, 4,15-DIACETATE, (3.ALPHA.,4.BETA.,7.ALPHA.,8.ALPHA.)-
    • 7,8-Dihydroxy-4,15-diacetoxyscirpenol
    • 7,8-DIHYDROXYANGUIDINE, (7S,8S)-
    • 7,8-DIHYDROXY-4,15-DIACETOXYSCIRPENOL, (7S,15S)-
    • UNII-5Q4RC2JSL0
    • Inchi: 1S/C19H26O9/c1-8-5-11-18(6-25-9(2)20,14(24)12(8)22)17(4)15(27-10(3)21)13(23)16(28-11)19(17)7-26-19/h5,11-16,22-24H,6-7H2,1-4H3/t11-,12-,13-,14-,15-,16-,17-,18-,19+/m1/s1
    • InChI Key: ARKWUSFUCGIADI-LQTPHHOGSA-N
    • SMILES: O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)[C@@H]([C@@H](C(C)=C[C@H]2O1)O)O)OC(C)=O)O

Computed Properties

  • Exact Mass: 398.15768240g/mol
  • Monoisotopic Mass: 398.15768240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 750
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 135Ų
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent